5-(4-ethoxy-3-methoxyphenyl)-3-hydroxy-4-(4-methoxy-3-methylbenzoyl)-1-(3-pyridinylmethyl)-1,5-dihydro-2H-pyrrol-2-one
5-(4-ethoxy-3-methoxyphenyl)-3-hydroxy-4-(4-methoxy-3-methylbenzoyl)-1-(3-pyridinylmethyl)-1,5-dihydro-2H-pyrrol-2-one
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0714071
InChI:
InChI=1S/C28H28N2O6/c1-5-36-22-11-8-19(14-23(22)35-4)25-24(26(31)20-9-10-21(34-3)17(2)13-20)27(32)28(33)30(25)16-18-7-6-12-29-15-18/h6-15,25,31H,5,16H2,1-4H3/b26-24+
SMILES:
CCOC1=C(C=C(C=C1)C2C(=C(C3=CC(=C(C=C3)OC)C)O)C(=O)C(=O)N2CC4=CN=CC=C4)OC
Molecular Formula:
C28H28N2O6
Molecular Weight:
488.5 g/mol
5-(4-ethoxy-3-methoxyphenyl)-3-hydroxy-4-(4-methoxy-3-methylbenzoyl)-1-(3-pyridinylmethyl)-1,5-dihydro-2H-pyrrol-2-one
CAS No.:
Cat. No.: VC0714071
Molecular Formula: C28H28N2O6
Molecular Weight: 488.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C28H28N2O6 |
|---|---|
| Molecular Weight | 488.5 g/mol |
| IUPAC Name | (E)-[2-(4-ethoxy-3-methoxyphenyl)-4,5-dioxo-1-(pyridin-1-ium-3-ylmethyl)pyrrolidin-3-ylidene]-(4-methoxy-3-methylphenyl)methanolate |
| Standard InChI | InChI=1S/C28H28N2O6/c1-5-36-22-11-8-19(14-23(22)35-4)25-24(26(31)20-9-10-21(34-3)17(2)13-20)27(32)28(33)30(25)16-18-7-6-12-29-15-18/h6-15,25,31H,5,16H2,1-4H3/b26-24+ |
| Standard InChI Key | CHQLNUBOGQYXEM-SHHOIMCASA-N |
| Isomeric SMILES | CCOC1=C(C=C(C=C1)C2/C(=C(/C3=CC(=C(C=C3)OC)C)\[O-])/C(=O)C(=O)N2CC4=C[NH+]=CC=C4)OC |
| SMILES | CCOC1=C(C=C(C=C1)C2C(=C(C3=CC(=C(C=C3)OC)C)O)C(=O)C(=O)N2CC4=CN=CC=C4)OC |
| Canonical SMILES | CCOC1=C(C=C(C=C1)C2C(=C(C3=CC(=C(C=C3)OC)C)[O-])C(=O)C(=O)N2CC4=C[NH+]=CC=C4)OC |
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